Cas no 2172109-57-6 (1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid
• CAS No: 2172109-57-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5945835
• PubChem ID: 165545154
• Update Time: 2025-06-11

1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid
• EN300-1490776
• 2172109-57-6
• 1-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c29-23(28-17-26(13-14-26)24(30)31)12-2-1-7-15-27-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22H,1-2,7,12-17H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： XXASXQCUJNQRDT-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CCCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid

1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid (CAS No. 2172109-57-6): An Overview

1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid (CAS No. 2172109-57-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential applications in drug development. The compound's structure includes a cyclopropane ring, a hexanamide moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, which collectively contribute to its chemical and biological properties.

The cyclopropane ring is a three-membered cyclic alkane that imparts rigidity and conformational constraints to the molecule. This structural feature can influence the compound's interactions with biological targets, making it a valuable scaffold in the design of bioactive molecules. The hexanamide moiety provides a flexible linker that can facilitate specific binding interactions with proteins or other biomolecules. The Fmoc protecting group is commonly used in peptide synthesis to temporarily block the amino group, allowing for controlled stepwise addition of amino acids during the synthesis process.

Recent studies have highlighted the potential of 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to modulate specific protein-protein interactions, which are crucial for many cellular processes and disease states. The compound's ability to selectively target these interactions has led to its exploration as a lead candidate for the development of novel therapeutic agents.

In the context of drug discovery, the compound's unique structure offers several advantages. Its rigidity and conformational stability provided by the cyclopropane ring can enhance binding affinity and selectivity for target proteins. Additionally, the presence of the Fmoc protecting group allows for precise control over the synthesis process, ensuring high purity and consistency in batch-to-batch production. These features make it an attractive candidate for further optimization and development into potential drug candidates.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from this scaffold. Preliminary results have shown promising outcomes in preclinical models of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The compound's ability to modulate specific protein-protein interactions has been linked to its therapeutic effects, suggesting that it may have broad applications across multiple disease areas.

From a synthetic chemistry perspective, the preparation of 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid involves several key steps. The synthesis typically begins with the formation of the cyclopropane ring through a ring-closing metathesis reaction or other cycloaddition methods. The hexanamide moiety is then introduced via an amide coupling reaction, followed by the attachment of the Fmoc protecting group using standard peptide coupling reagents. The final product is obtained after purification by techniques such as column chromatography or high-performance liquid chromatography (HPLC).

The physicochemical properties of this compound have also been extensively studied. It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug delivery systems. Its stability under various conditions has been confirmed through stability studies, ensuring that it remains active and effective over extended periods.

In conclusion, 1-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopropane-1-carboxylic acid (CAS No. 2172109-57-6) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents targeting various diseases. Ongoing research continues to explore its full range of applications, contributing to advancements in drug discovery and development.